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Compound of Interest

Compound Name: PF-06679142

Cat. No.: B15620070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-06679142 is a potent, orally active activator of AMP-activated protein kinase (AMPK), a

central regulator of cellular energy homeostasis.[1] Activation of AMPK in hepatocytes can

modulate various metabolic pathways, including the inhibition of lipid synthesis and

gluconeogenesis, making it a promising target for therapeutic intervention in metabolic

diseases such as diabetic nephropathy. These application notes provide detailed protocols for

the use of PF-06679142 in primary human hepatocytes to study its effects on key metabolic

pathways.

Data Presentation
Table 1: In Vitro Activity of the AMPK Activator PF-06409577 (a close analog of PF-06679142)

in Primary Hepatocytes
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Species Assay Endpoint IC50 / EC50 (nM)

Human ACC Phosphorylation pACC (Ser79) 255

Human Lipid Synthesis
14C-Acetate

Incorporation
128

Rat ACC Phosphorylation pACC (Ser79) 69

Rat Lipid Synthesis
14C-Acetate

Incorporation
49

Monkey ACC Phosphorylation pACC (Ser221) 875

Monkey Lipid Synthesis
14C-Acetate

Incorporation
444

Note: Data presented is for PF-06409577, a structurally related AMPK activator, as specific

dose-response data for PF-06679142 in primary human hepatocytes is not readily available in

the public domain.[2] This data can be used as a starting point for dose-response studies with

PF-06679142.
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Cell Culture

Treatment

Downstream Assays

Isolate/Thaw Hepatocytes

Seed on Collagen-coated Plates

Culture for 24-48h

Treat with PF-06679142 (Dose-Response)

Lipid Synthesis Assay Gene Expression Analysis (qPCR) Gluconeogenesis AssayTreat with PF-066791aliquot2

Western Blot (pAMPK, pACC)

Quantify Protein Phosphorylation

Measure Radiolabel Incorporation Analyze PEPCK, G6Pase mRNA Measure Glucose Output
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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